
chromium acetate coordination compounds
comparison other metals

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chromium(III) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Get Quote

Chromium Acetate Coordination Compounds: Key
Characteristics

The table below summarizes the fundamental differences between the two main types of chromium acetate

coordination compounds.

Feature Chromium(II) Acetate Chromium(III) Acetate

Oxidation State +2 [1] [2] +3 [3] [4]

Common
Formula

Cr₂(O₂CCH₃)₄(H₂O)₂ [2] [Cr₃(OAc)₆(H₂O)₃]⁺ (a common,
trinuclear form) [3]

Molecular
Structure

Dinuclear "paddle-wheel" structure with a
Cr–Cr quadruple bond [2] [5]

Trinuclear cluster with a triangular Cr₃
core bridged by acetate ions [3]

Key Property Diamagnetic; highly sensitive to oxidation
by air [2] [6]

Kinetically inert; relatively stable [4]

Primary
Applications

Starting material for other Cr(II) complexes;
organic dehalogenation reagent [2] [6]

Mordant in textile dyeing; catalyst in
leather tanning [3]
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Experimental Data and Protocols

Here are specific methodologies and findings for chromium acetates from the recent literature.

Synthesis of Chromium(II) Acetate with Axial Ligands

A 2020 study described a "ligand vapor diffusion" method to synthesize axially coordinated Chromium(II)

acetate complexes in gram-scale with high yield [5].

Experimental Workflow: The following diagram illustrates the synthesis process:

Ligand Vapor Diffusion (LVD) Setup

Prepare Anhydrous Cr₂(OAc)₄

Set Up LVD Reaction

Heat in Argon AtmosphereInner Vessel:
Liquid Ligand (e.g., H₂O, MeOH)

Outer Vessel:
Solid Cr₂(OAc)₄ Cool and Collect Product

Vapor Diffusion

Click to download full resolution via product page

Key Data: The method achieved a near 100% yield. The purity of the resulting complexes (with L =

H₂O, MeOH, pyridine) was confirmed by Powder X-ray Diffraction (PXRD), showing patterns identical
to previously reported single-crystal structures [5].
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Kinetic Stability of a Chromium(III) Macrocyclic Complex

A 2023 study compared the kinetic stability of metal complexes with bridged and unbridged macrocyclic

ligands, including a Chromium(III) complex [7].

Experimental Protocol:

Complex Synthesis: The unbridged macrocyclic ligand 1,7-dibenzylcyclen was complexed

with chromium and other metal acetates (e.g., Co, Ni, Cu, Zn) in methanol. The resulting
complexes were isolated as non-hygroscopic powders after anion metathesis with ammonium

hexafluorophosphate (NH₄PF₆) [7].
Stability Measurement: The kinetic stability of the complexes was assessed by monitoring

their decomposition under harsh conditions, specifically using high concentrations of acid and
elevated temperatures [7].

Key Finding: The study concluded that the stability of macrocyclic complexes is highly dependent on

ligand-metal complementarity. The benefit of a rigid, cross-bridged ligand structure for enhancing

kinetic stability was most pronounced for the copper(II) ion with a cyclam-based ligand (a 14-

membered ring), and less so for other metal-ligand combinations [7].

Antimicrobial Activity of Chromium(III) Complexes

A 2020 review summarized the antimicrobial activity of 32 different Chromium(III) coordination compounds

[8].

General Synthesis Protocol:

A methanolic or ethanolic solution of the organic ligand (e.g., a Schiff base, macrocyclic

compound, or hydrazone) is added to a solution of a Chromium(III) salt like CrCl₃.
The reaction mixture is refluxed for several hours, often with the pH adjusted to 7–8 using a

methanolic ammonia solution or sodium acetate.
The colored complex that precipitates is filtered, washed with solvent, and dried [8].

Proposed Mechanism of Action: The review suggests that Chromium(III) complexes can interact

with cysteine and histidine residues in microbial cellular proteins, forming stable complexes. This can

disrupt enzyme function and cellular respiration. Another potential mechanism is the generation of

reactive oxygen species (ROS), which can trigger apoptosis in microbial cells [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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